Cas no 1203168-53-9 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide
• CAS No: 1203168-53-9
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 6177160
• PubChem ID: 45503151
• Update Time: 2025-05-17

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide
• VU0519062-1
• AKOS024517091
• 1203168-53-9
• F5686-0002
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(morpholin-4-yl)pyrimidin-4-yl]sulfanyl}acetamide
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-morpholinopyrimidin-4-yl)thio)acetamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-morpholin-4-ylpyrimidin-4-yl)sulfanylacetamide

• Inchi： 1S/C18H20N4O4S/c23-17(21-13-1-2-14-15(9-13)26-8-7-25-14)11-27-18-10-16(19-12-20-18)22-3-5-24-6-4-22/h1-2,9-10,12H,3-8,11H2,(H,21,23)
• InChI Key： PSYRFXDRJJHFDW-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC2=C(C=1)OCCO2)=O)C1=CC(=NC=N1)N1CCOCC1

Computed Properties

• Exact Mass: 388.12052631g/mol
• Monoisotopic Mass: 388.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide (CAS No. 1203168-53-9): A Comprehensive Overview

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide (CAS No. 1203168-53-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, combines a benzodioxin core with a morpholine-substituted pyrimidine moiety, making it a subject of interest for drug discovery and development. Researchers and industry professionals often search for its synthetic pathways, biological activity, and potential therapeutic applications, reflecting its relevance in modern science.

The compound's molecular structure includes a benzodioxin ring, which is known for its stability and bioavailability, and a pyrimidine sulfanylacetamide group, which contributes to its interaction with biological targets. These features make N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide a promising candidate for modulating enzyme activity or receptor binding. Recent studies have explored its role in kinase inhibition, a hot topic in cancer research, as well as its potential in neurodegenerative disease therapeutics, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS 1203168-53-9 involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers frequently inquire about its purity standards, analytical methods (such as HPLC and NMR), and scalability for industrial production. The compound's solubility in common organic solvents and its stability under various conditions are also critical parameters for laboratory and commercial use.

In the context of drug development, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide has been investigated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for understanding its bioavailability and therapeutic window, which are key factors in preclinical research. The rise of computational chemistry and AI-driven drug design has further amplified interest in this compound, as researchers leverage in silico tools to predict its interactions with biological targets.

The commercial availability of CAS 1203168-53-9 is another area of interest, with suppliers often highlighting its use in high-throughput screening and medicinal chemistry projects. Given the growing demand for small molecule inhibitors and targeted therapies, this compound is positioned as a valuable building block for innovative drug candidates. Its patent status and regulatory considerations are also frequently discussed topics among professionals in the field.

In summary, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(morpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications in drug discovery make it a compound worth watching in the evolving landscape of pharmaceutical research. As the scientific community continues to explore its properties and uses, CAS 1203168-53-9 is likely to remain a topic of discussion and innovation in the years to come.